Cas no 2172239-04-0 (2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid)

• Product Name: 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid
• CAS No: 2172239-04-0
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 5783509
• PubChem ID: 165879138
• Update Time: 2025-06-08

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-5-oxopyrazolidine-3-carboxylic acid
• 2172239-04-0
• EN300-1570322
• 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid

• Inchi： 1S/C24H25N3O6/c28-21-13-20(23(30)31)27(26-21)22(29)11-5-6-12-25-24(32)33-14-19-17-9-3-1-7-15(17)16-8-2-4-10-18(16)19/h1-4,7-10,19-20H,5-6,11-14H2,(H,25,32)(H,26,28)(H,30,31)
• InChI Key： WTLYYHUPGACKNC-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N1C(C(=O)O)CC(N1)=O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 125Ų

Additional information on 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid

Introduction to 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic Acid (CAS No. 2172239-04-0)

2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid, identified by its CAS number 2172239-04-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a pyrazolidine core and a fluorenyl moiety. The presence of these functional groups imparts unique chemical properties that make it a valuable intermediate in the development of novel therapeutic agents.

The structural complexity of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid offers a rich platform for chemical modification and functionalization. The fluorenylmethoxycarbonyl (Fmoc) group, a protective group commonly used in peptide synthesis, enhances the stability and reactivity of the molecule, making it particularly useful in multi-step synthetic routes. The pyrazolidine ring, on the other hand, is known for its ability to act as a scaffold in drug design, contributing to the binding affinity and selectivity of potential bioactive compounds.

In recent years, there has been a growing interest in the development of heterocyclic compounds for their pharmaceutical applications. Pyrazolidine derivatives have been extensively studied due to their role as key intermediates in the synthesis of various bioactive molecules. The compound 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid exemplifies this trend, as it combines the advantages of both fluorene and pyrazolidine moieties. These features make it a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves several key steps that highlight the expertise required in organic chemistry. The introduction of the Fmoc group at the amino position provides a protected site for further functionalization, while the carboxylic acid functionality at the other end allows for coupling reactions with various nucleophiles. The pyrazolidine ring is synthesized through cyclocondensation reactions, which are well-established in organic synthesis. The overall synthetic route demonstrates the compound's versatility and its potential utility in complex molecular architectures.

One of the most compelling aspects of 2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-5-oxopyrazolidine-3-carboxylic acid is its potential application in drug discovery. The fluorenylmethoxycarbonyl group is often used in peptide coupling reactions, but its utility extends beyond peptides. In recent studies, Fmoc-functionalized compounds have been explored as inhibitors of enzymes involved in cancer pathways. The pyrazolidine core has also been investigated for its antimicrobial and anti-inflammatory properties. The combination of these features suggests that this compound could be a valuable tool in developing new therapeutic strategies.

The chemical properties of 2-(CAS No: 2172239) make it an attractive candidate for further investigation. Its solubility profile, thermal stability, and reactivity are all critical factors that need to be considered during its application in pharmaceutical research. Preliminary studies have shown that this compound exhibits good solubility in organic solvents commonly used in synthetic chemistry, which facilitates its handling and purification. Additionally, its thermal stability ensures that it can withstand various reaction conditions without degradation.

In conclusion, 2-(CAS No: 2172239), with its unique structural features and functional groups, represents a significant advancement in pharmaceutical chemistry. Its potential applications in drug discovery and synthetic organic chemistry are vast and promising. As research continues to uncover new ways to utilize this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents.